Cas no 57967-74-5 (1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-)

1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel- structure
57967-74-5 structure
Product Name:1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-
CAS No:57967-74-5
MF:C15H26O3
MW:254.365145206451
CID:376019
PubChem ID:108787
Update Time:2025-04-19

1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-
    • [2alpha,5beta(S*)]-2,6,10,10-tetramethyl-1-oxaspiro[4.5]decan-6-yl acetate
    • (2alpha,5beta(S*))-2,6,10,10-Tetramethyl-1-oxaspiro(4.5)decan-6-ylacetate
    • (2R,5R,6S)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-yl acetate
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel-
    • 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5R,6S)-rel-
    • EINECS 261-050-9
    • 57967-74-5
    • (2R,5R,6S)-rel-1-Oxaspiro[4.5]decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate
    • NS00123298
    • DTXSID401340574
    • Inchi: 1S/C15H26O3/c1-11-7-10-15(17-11)13(3,4)8-6-9-14(15,5)18-12(2)16/h11H,6-10H2,1-5H3/t11-,14+,15-/m1/s1
    • InChI Key: LTAWGWRPOGXHBD-BYCMXARLSA-N
    • SMILES: O1[C@H](C)CC[C@]21[C@](C)(CCCC2(C)C)OC(C)=O

Computed Properties

  • Exact Mass: 254.188
  • Monoisotopic Mass: 254.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.01
  • Boiling Point: 310.6°Cat760mmHg
  • Flash Point: 126.9°C
  • Refractive Index: 1.48

1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5R,6S)-rel- Related Literature

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